Cas no 33403-03-1 ( )

  structure
  structure
Product Name: 
CAS No:33403-03-1
MF:C6H6N4OS
MW:182.203038692474
CID:917932
PubChem ID:3829130
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 9-methyl-6-sulfanylidene-3H-purin-2-one
    • 9-Methyl-6-thioxanthin
    • 9-Methyl-6-thio-xanthin
    • 9-methyl-6-thioxo-1,3,6,9-tetrahydro-purin-2-one
    • AC1MYBCA
    • NSC26287
    • NSC-26287
    • DTXSID40397007
    • DS-006207
    • SCHEMBL15290224
    • 33403-03-1
    •  
    • Inchi: 1S/C6H6N4OS/c1-10-2-7-3-4(10)8-6(11)9-5(3)12/h2H,1H3,(H2,8,9,11,12)
    • InChI Key: KOTYBIXSDIYYSK-UHFFFAOYSA-N
    • SMILES: S=C1C2=C(NC(N1)=O)N(C)C=N2

Computed Properties

  • Exact Mass: 182.02638
  • Monoisotopic Mass: 182.02623200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 91Ų

Experimental Properties

  • PSA: 58.95
  • LogP: 0.31920
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